Dodecylbenzenesulfonic acid
Dodecylbenzenesulfonic acid
2-Dodecylbenzenesulfonic acid belongs to the class of organic compounds known as benzenesulfonic acids and derivatives. These are organic compounds containing a sulfonic acid or a derivative thereof that is linked to a benzene ring. 2-Dodecylbenzenesulfonic acid exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 2-dodecylbenzenesulfonic acid is primarily located in the membrane (predicted from logP).
2-dodecylbenzenesulfonic acid is a member of the class dodecylbenzenesulfonic acids that is benzenesulfonic acid in which the hydrogen at position 2 of the phenyl ring is substituted by a dodecyl group. It has a role as an animal metabolite.
Dodecylbenzenesulfonic acid is a colorless liquid. It is soluble in water. It is corrosive to metals and tissue. It is used to make detergents.
2-dodecylbenzenesulfonic acid is a member of the class dodecylbenzenesulfonic acids that is benzenesulfonic acid in which the hydrogen at position 2 of the phenyl ring is substituted by a dodecyl group. It has a role as an animal metabolite.
Dodecylbenzenesulfonic acid is a colorless liquid. It is soluble in water. It is corrosive to metals and tissue. It is used to make detergents.
Brand Name:
Vulcanchem
CAS No.:
27176-87-0
VCID:
VC0148165
InChI:
InChI=1S/C18H30O3S/c1-2-3-4-5-6-7-8-9-10-11-14-17-15-12-13-16-18(17)22(19,20)21/h12-13,15-16H,2-11,14H2,1H3,(H,19,20,21)
SMILES:
CCCCCCCCCCCCC1=CC=CC=C1S(=O)(=O)O
Molecular Formula:
C18H30O3S
C12H25C6H4.SO3H
C18H30O3S
C12H25C6H4.SO3H
C18H30O3S
Molecular Weight:
326.5 g/mol
Dodecylbenzenesulfonic acid
CAS No.: 27176-87-0
Reference Standards
VCID: VC0148165
Molecular Formula: C18H30O3S
C12H25C6H4.SO3H
C18H30O3S
Molecular Weight: 326.5 g/mol
CAS No. | 27176-87-0 |
---|---|
Product Name | Dodecylbenzenesulfonic acid |
Molecular Formula | C18H30O3S C12H25C6H4.SO3H C18H30O3S |
Molecular Weight | 326.5 g/mol |
IUPAC Name | 2-dodecylbenzenesulfonic acid |
Standard InChI | InChI=1S/C18H30O3S/c1-2-3-4-5-6-7-8-9-10-11-14-17-15-12-13-16-18(17)22(19,20)21/h12-13,15-16H,2-11,14H2,1H3,(H,19,20,21) |
Standard InChIKey | WBIQQQGBSDOWNP-UHFFFAOYSA-N |
SMILES | CCCCCCCCCCCCC1=CC=CC=C1S(=O)(=O)O |
Canonical SMILES | CCCCCCCCCCCCC1=CC=CC=C1S(=O)(=O)O |
Boiling Point | greater than 440 °F at 760 mm Hg (USCG, 1999) > 440 °F = > 204.5 °C = > 477.7 deg K @ 1 atm |
Colorform | Light yellow to brown |
Density | 1 at 77 °F (USCG, 1999) 1 @ 25 °C Relative density (water = 1): 1 |
Flash Point | 300 °F (USCG, 1999) 300 °F open cup 148.9 °C o.c. |
Melting Point | 10 °C |
Physical Description | Dodecylbenzenesulfonic acid is a colorless liquid. It is soluble in water. It is corrosive to metals and tissue. It is used to make detergents. Liquid YELLOW-TO-BROWN LIQUID. |
Description | 2-Dodecylbenzenesulfonic acid belongs to the class of organic compounds known as benzenesulfonic acids and derivatives. These are organic compounds containing a sulfonic acid or a derivative thereof that is linked to a benzene ring. 2-Dodecylbenzenesulfonic acid exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 2-dodecylbenzenesulfonic acid is primarily located in the membrane (predicted from logP). 2-dodecylbenzenesulfonic acid is a member of the class dodecylbenzenesulfonic acids that is benzenesulfonic acid in which the hydrogen at position 2 of the phenyl ring is substituted by a dodecyl group. It has a role as an animal metabolite. Dodecylbenzenesulfonic acid is a colorless liquid. It is soluble in water. It is corrosive to metals and tissue. It is used to make detergents. |
Solubility | Solubility in water: very good |
PubChem Compound | 25457 |
Last Modified | Nov 11 2021 |
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